Cas no 74179-61-6 (Bicyclo[4.2.0]octa-1,3,5,7-tetraene, 3-ethenyl-)

• Product Name: Bicyclo[4.2.0]octa-1,3,5,7-tetraene, 3-ethenyl-
• CAS No: 74179-61-6
• MF: C₁₀H₈
• MW: 128.170522689819
• CID: 4166206
• Update Time: 2025-10-18

Bicyclo[4.2.0]octa-1,3,5,7-tetraene, 3-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5,7-tetraene, 3-ethenyl-

• Inchi： 1S/C10H8/c1-2-8-3-4-9-5-6-10(9)7-8/h2-7H,1H2
• InChI Key： UIJKVOGFQPSFQN-UHFFFAOYSA-N
• SMILES： C12C(C=C1)=CC=C(C=C)C=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Bicyclo[4.2.0]octa-1,3,5,7-tetraene, 3-ethenyl-

Professional Introduction to Bicyclo[4.2.0]octa-1,3,5,7-tetraene, 3-ethenyl- (CAS No. 74179-61-6)

Bicyclo[4.2.0]octa-1,3,5,7-tetraene, 3-ethenyl (CAS No. 74179-61-6) is a highly intriguing compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural and functional properties. This bicyclic hydrocarbon belongs to the class of bridged ring systems, which are known for their complex electronic structures and versatile reactivity. The presence of the 3-ethenyl substituent introduces a region of high electron density, making this molecule a promising candidate for various chemical transformations and applications.

The compound's structure consists of a fused bicyclic system with a cyclohexene ring connected to a cyclopentane ring, creating a constrained geometry that influences its chemical behavior. This specific arrangement imparts distinct electronic and steric properties, which have been exploited in synthetic chemistry for the development of more complex molecules. The bicyclo[4.2.0]octa-1,3,5,7-tetraene core is particularly interesting because it serves as a scaffold for constructing larger and more intricate structures through functionalization.

Recent research in the field has highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. The 3-ethenyl group can be selectively modified through various reactions such as addition reactions, cyclizations, and cross-coupling processes, allowing chemists to tailor the molecule's properties for specific applications. For instance, studies have demonstrated its utility in the preparation of novel heterocyclic compounds that exhibit pharmacological activity.

In the pharmaceutical industry, the structural motif of bicyclo[4.2.0]octa-1,3,5,7-tetraene has been explored for its ability to mimic natural products and bioactive scaffolds found in medicinal chemistry. The 3-ethenyl substituent plays a crucial role in modulating the molecule's interactions with biological targets. Researchers have leveraged this compound to develop potential drug candidates by incorporating it into larger molecules that can interact with enzymes or receptors in biological systems.

One notable application of this compound is in materials science, where its unique structure has been utilized to create novel polymers and liquid crystals. The rigid bicyclic framework provides stability to these materials while the 3-ethenyl group allows for further functionalization to achieve desired physical properties such as thermal stability or optical activity. These materials have potential applications in display technologies and advanced coatings.

The synthesis of Bicyclo[4.2.0]octa-1,3,5,7-tetraene, 3-ethenyl- (CAS No. 74179-61-6) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methods. Advanced techniques such as transition metal catalysis have been employed to streamline the process and improve yields. The development of efficient synthetic routes has enabled researchers to access this compound in larger quantities, facilitating further exploration of its applications.

The electronic properties of this molecule have also been studied extensively due to its potential use in organic electronics. The conjugated system formed by the double bonds in the bicyclic structure allows for efficient charge transport, making it a candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Research has shown that modifications to the 3-ethenyl group can significantly influence the molecule's electronic characteristics, providing a means to fine-tune its performance.

Future research directions may focus on expanding the chemical space accessible through derivatives of Bicyclo[4.2.0]octa-1,3,5,7-tetraene, 3-ethenyl-. By exploring new synthetic pathways and functionalization strategies, scientists aim to uncover novel properties and applications that could revolutionize multiple industries. The versatility of this compound underscores its importance as a building block in both academic research and industrial applications.

In conclusion,Bicyclo[4.2.0]octa-1,3,5,7-tetraene, 3-ethenyl-(CAS No. 74179-61-6) is a multifaceted compound with significant potential across various fields including pharmaceuticals and materials science。 Its unique structure and reactivity make it an invaluable tool for chemists seeking to develop innovative solutions。 As research continues to uncover new applications，this molecule is poised to play an increasingly important role in advancing scientific knowledge and technological innovation。